Cas no 2230789-88-3 (2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans)

• Product Name: 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans
• CAS No: 2230789-88-3
• MF: C₁₀H₂₂N₂O₄
• MW: 234.292683124542
• CID: 6040868
• PubChem ID: 137965881
• Update Time: 2025-06-08

2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans
• 2-[[(2S,5R)-5-[(2-Hydroxyethylamino)methyl]-1,4-dioxan-2-yl]methylamino]ethanol
• 2230789-88-3
• 2-({[(2R,5S)-5-{[(2-hydroxyethyl)amino]methyl}-1,4-dioxan-2-yl]methyl}amino)ethan-1-ol
• EN300-2010310

• Inchi： 1S/C10H22N2O4/c13-3-1-11-5-9-7-16-10(8-15-9)6-12-2-4-14/h9-14H,1-8H2/t9-,10+
• InChI Key： KVSHBZXJKKAZCU-AOOOYVTPSA-N
• SMILES： O1C[C@@H](CNCCO)OC[C@@H]1CNCCO

Computed Properties

• Exact Mass: 234.15795719g/mol
• Monoisotopic Mass: 234.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 83Ų

Additional information on 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans

Introduction to 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans (CAS No. 2230789-88-3)

2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans (CAS No. 2230789-88-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans is composed of a dioxane ring with a substituted amino group and a hydroxyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The (2R,5S) stereochemistry is crucial for its biological activity, as it influences the compound's interaction with target proteins and receptors.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans exhibits potent anti-inflammatory properties. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, this compound has also been investigated for its neuroprotective properties. A study conducted by researchers at the University of California found that 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans can protect neurons from oxidative stress and apoptosis. This suggests its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans have also been studied extensively. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings are promising and suggest that further clinical development is warranted.

The synthesis of 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans involves several steps and requires precise control over reaction conditions to ensure the correct stereochemistry. Advanced synthetic methods such as asymmetric catalysis and chiral resolution have been employed to achieve high yields and purity levels.

In conclusion, 2-({(2R,5S)-5-{(2-hydroxyethyl)aminomethyl}-1,4-dioxan-2-ylmethyl}amino)ethan-1-ol, trans (CAS No. 2230789-88-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.